Cas no 2679826-26-5 (benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate)

• Product Name: benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate
• CAS No: 2679826-26-5
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD32843191
• CID: 5643201
• PubChem ID: 165910919
• Update Time: 2025-06-27

benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679826-26-5
• EN300-28278979
• benzyl N-ethyl-N-[(2S)-2-hydroxybutyl]carbamate
• benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate

• MDL： MFCD32843191
• Inchi： 1S/C14H21NO3/c1-3-13(16)10-15(4-2)14(17)18-11-12-8-6-5-7-9-12/h5-9,13,16H,3-4,10-11H2,1-2H3/t13-/m0/s1
• InChI Key： YIXPSGPAIAXTFP-ZDUSSCGKSA-N
• SMILES： O[C@@H](CC)CN(C(=O)OCC1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate

Introduction to Benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate (CAS No. 2679826-26-5)

Benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate, identified by its CAS number 2679826-26-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and molecular research.

The molecular structure of Benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to an N-ethyl substituent and a (2S)-2-hydroxybutyl group. This specific arrangement of functional groups imparts distinct chemical and biological characteristics, making it a valuable candidate for various scientific investigations.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The (2S) configuration of the hydroxybutyl group in Benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate contributes to its stereochemical diversity, which is crucial for understanding its interactions with biological targets. Stereoisomers often exhibit different pharmacological properties, making the study of such compounds essential for drug design and optimization.

Current research in the field of medicinal chemistry has highlighted the importance of carbamate derivatives in the development of novel therapeutic agents. The carbamate group in Benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate serves as a versatile scaffold, allowing for modifications that can enhance drug efficacy and reduce toxicity. Studies have demonstrated that carbamate-based compounds can interact with biological macromolecules in specific ways, leading to potential therapeutic benefits.

The hydroxybutyl moiety in this compound also plays a critical role in its biological activity. Hydroxyl groups are known to participate in hydrogen bonding, which can influence the compound's binding affinity and metabolic stability. The (2S) configuration of this group may further modulate its interactions with biological targets, making it an attractive feature for drug development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex carbamate derivatives like Benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate. These synthetic methods have improved the accessibility of such compounds, facilitating their use in both academic research and industrial applications. The ability to produce these compounds with high purity and yield is crucial for their integration into drug discovery pipelines.

In the context of drug development, the benzyl group in Benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate can serve as a handle for further chemical modifications. Benzyl groups are commonly used in medicinal chemistry due to their stability and ease of functionalization. This allows researchers to attach additional pharmacophores or modify existing ones, tailoring the compound's properties to specific therapeutic needs.

The N-ethyl substituent in this compound contributes to its overall lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Optimizing these ADME properties is essential for developing drugs that are both effective and safe. The presence of multiple functional groups provides opportunities to fine-tune these properties through structural modifications.

Biological studies on Benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate have revealed potential applications in various therapeutic areas. For instance, its structural features suggest that it may interact with enzymes or receptors involved in metabolic pathways. Such interactions could make it a valuable tool for investigating disease mechanisms or developing new treatments.

The compound's unique stereochemistry also makes it a useful model for studying enantioselective processes in drug metabolism. Understanding how different enantiomers are processed by the body can provide insights into their safety and efficacy. This knowledge is crucial for developing enantiomerically pure drugs that minimize unwanted side effects.

In conclusion, Benzyl N-ethyl-N-(2S)-2-hydroxybutylcarbamate (CAS No. 2679826-26-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the (2S)-configuration hydroxybutyl group and the presence of multiple functional groups, make it a promising candidate for further investigation. Ongoing research continues to explore its applications in drug discovery and molecular biology, highlighting its importance as a tool for scientific advancement.